Cas no 1553679-50-7 (3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]-)

• Product Name: 3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]-
• CAS No: 1553679-50-7
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• MDL: MFCD22684361
• CID: 5180889
• Update Time: 2025-05-21

3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]-

• MDL： MFCD22684361
• Inchi： 1S/C16H20N4O2/c1-12-5-2-3-7-14(12)20-11-17-18-15(20)10-19-8-4-6-13(9-19)16(21)22/h2-3,5,7,11,13H,4,6,8-10H2,1H3,(H,21,22)
• InChI Key： TXEYNWBFNZMHFA-UHFFFAOYSA-N
• SMILES： N1(CC2N(C3=CC=CC=C3C)C=NN=2)CCCC(C(O)=O)C1

Additional information on 3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]-

Exploring the Potential of 3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]- (CAS No. 1553679-50-7) in Modern Research

In the ever-evolving field of pharmaceutical and chemical research, 3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]- (CAS No. 1553679-50-7) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a piperidine core with a 1,2,4-triazole moiety, making it a promising candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given the increasing demand for novel therapeutic agents targeting neurological and metabolic disorders.

The compound's CAS number 1553679-50-7 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. The presence of the 2-methylphenyl group and the 1,2,4-triazole ring in its structure suggests potential interactions with biological targets, such as enzymes and receptors. This has sparked interest in its use as a building block for the development of new pharmaceuticals, especially in areas like central nervous system (CNS) disorders and inflammatory diseases, which are currently hot topics in medical research.

One of the key advantages of 3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]- is its versatility. The piperidine scaffold is a common feature in many FDA-approved drugs, highlighting its pharmacological relevance. Meanwhile, the 1,2,4-triazole ring is known for its stability and ability to participate in hydrogen bonding, which can enhance drug-target interactions. These properties make the compound a valuable tool for medicinal chemists exploring new treatments for conditions like Alzheimer's disease, Parkinson's disease, and diabetes—topics frequently searched in academic and industry circles.

From a synthetic chemistry perspective, the compound's structure offers opportunities for further modification. Researchers can explore derivatives by altering the methylphenyl group or the triazole ring, potentially leading to compounds with improved efficacy or reduced side effects. Such modifications are particularly relevant in the context of personalized medicine, a growing trend in healthcare where treatments are tailored to individual patient profiles. This aligns with the increasing number of searches for customized drug development and precision medicine.

In addition to its pharmaceutical potential, 3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]- may also find applications in material science. The piperidine and triazole functionalities could contribute to the development of novel polymers or coatings with specific properties, such as enhanced durability or biocompatibility. This is particularly relevant given the rising interest in sustainable materials and green chemistry, which are frequently discussed in both academic and industrial settings.

The market for specialized chemicals like 3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]- is expected to grow, driven by advancements in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are likely to see increased demand for such compounds, especially as research into neurodegenerative diseases and advanced materials continues to expand. This trend is reflected in the growing number of online searches for high-purity chemical suppliers and research-grade compounds.

Quality control is another critical aspect when working with CAS No. 1553679-50-7. Researchers and manufacturers must ensure the compound meets stringent purity standards, as impurities can significantly impact experimental outcomes. This underscores the importance of sourcing from reputable suppliers who adhere to Good Manufacturing Practices (GMP)—a topic frequently queried by professionals in the field.

In summary, 3-Piperidinecarboxylic acid, 1-[[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl]- (CAS No. 1553679-50-7) represents a fascinating area of study with broad potential in pharmaceuticals and materials science. Its unique structure, combined with the growing demand for innovative solutions in healthcare and sustainability, positions it as a compound worth watching. As research progresses, we can expect to see more applications emerge, further solidifying its role in modern science and industry.